Cas no 101706-25-6 (Ethyl 2-iminoacetate)

• Product Name: Ethyl 2-iminoacetate
• CAS No: 101706-25-6
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 1134690
• PubChem ID: 11274975
• Update Time: 2025-04-20

Ethyl 2-iminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iminoacetate
• Acetic acid, 2-imino-, ethyl ester
• ethyl iminoacetate
• DTXSID30460759
• SCHEMBL2169465
• 101706-25-6
• Acetic acid, imino-, ethyl ester

• Inchi： 1S/C4H7NO2/c1-2-7-4(6)3-5/h3,5H,2H2,1H3
• InChI Key： FCZFPMKLLXTSNP-UHFFFAOYSA-N
• SMILES： O(C(C=N)=O)CC

Computed Properties

• Exact Mass: 101.047678g/mol
• Monoisotopic Mass: 101.047678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 101.1g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.15000
• LogP: 0.29880